Cas no 2228721-00-2 (tert-butyl N-5-chloro-2-(1-hydroxycyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(1-hydroxycyclopropyl)phenylcarbamate
• CAS No: 2228721-00-2
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 6041522
• PubChem ID: 165701893
• Update Time: 2025-06-11

tert-butyl N-5-chloro-2-(1-hydroxycyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-chloro-2-(1-hydroxycyclopropyl)phenylcarbamate
• tert-butyl N-[5-chloro-2-(1-hydroxycyclopropyl)phenyl]carbamate
• EN300-1892024
• 2228721-00-2

• Inchi： 1S/C14H18ClNO3/c1-13(2,3)19-12(17)16-11-8-9(15)4-5-10(11)14(18)6-7-14/h4-5,8,18H,6-7H2,1-3H3,(H,16,17)
• InChI Key： HZOXEVYOPHKIPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(CC1)O

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-5-chloro-2-(1-hydroxycyclopropyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2228721-00-2 and Product Name: *tert-butyl N-5-chloro-2-(1-hydroxycyclopropyl)phenylcarbamate*

Compound with the CAS number 2228721-00-2 and the product name tert-butyl N-5-chloro-2-(1-hydroxycyclopropyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular architecture of this compound, featuring a tert-butyl group, a N-5-chloro substituent, and a 1-hydroxycyclopropyl moiety, positions it as a promising candidate for further exploration in synthetic organic chemistry and pharmacological research.

The structural components of this compound contribute to its distinctive chemical properties, which are essential for understanding its behavior in various chemical reactions and biological systems. The presence of the tert-butyl group enhances the steric hindrance around the molecule, which can influence its reactivity and interaction with biological targets. On the other hand, the N-5-chloro substituent introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. These features are particularly relevant in the context of designing novel pharmaceutical agents that require specific interactions with biological macromolecules.

The 1-hydroxycyclopropyl moiety is another critical feature of this compound, contributing to its overall complexity and potential utility. Cyclopropane rings are known for their high reactivity due to the strain within the three-membered ring structure. This strain can be exploited in drug design to enhance binding affinity or to facilitate specific chemical transformations. The hydroxyl group attached to the cyclopropane ring further adds functional diversity, allowing for various chemical modifications and interactions with biological systems.

In recent years, there has been growing interest in the development of new pharmaceutical agents that incorporate cyclopropane moieties due to their unique chemical properties and potential therapeutic benefits. The compound in question has been studied for its potential applications in the synthesis of novel agrochemicals and pharmaceuticals. Its structural features make it a versatile building block for more complex molecules, which can be tailored to target specific biological pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the N-5-chloro substituent is particularly critical, as it dictates many of the subsequent chemical transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently.

Evaluation of this compound's pharmacological properties has revealed promising results in preliminary studies. Its ability to interact with biological targets suggests potential applications in treating various diseases. The unique combination of structural features makes it an attractive candidate for further investigation in medicinal chemistry. Researchers have explored its interactions with enzymes and receptors, which are key targets in drug development.

The compound's stability under different conditions has also been a focus of study. Understanding how it behaves in various environments is crucial for determining its suitability for industrial applications and pharmaceutical formulations. Preliminary data indicate that it maintains its structural integrity under moderate conditions, suggesting its potential for use in more demanding applications.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and mechanism of action, guiding further experimental work.

In conclusion, compound with CAS number 2228721-00-2 and product name tert-butyl N-5-chloro-2-(1-hydroxycyclopropyl)phenylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for synthetic organic chemistry and pharmacological research. Further exploration of its properties and potential applications is warranted to fully harness its therapeutic benefits.